6-Naphthalen-1-yl-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Naphthalen-1-yl-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one, also known as NPP-3, is a pyridazinone derivative that has shown potential in various scientific research applications. This compound has attracted attention due to its unique chemical structure and potential therapeutic properties.
Scientific Research Applications
Crystal Structure Analysis
The compound can be used in crystal structure analysis . The study of its crystal structure can provide insights into its physical and chemical properties, which can be useful in various fields such as materials science and pharmaceuticals .
CDK2 Inhibitors
The compound has been found to have potential as a CDK2 inhibitor . CDK2 is a protein kinase involved in the regulation of the cell cycle, and inhibitors of CDK2 are being researched for their potential use in cancer treatment .
Anti-Proliferative Activity
The compound has shown anti-proliferative activity against several human cancer cell lines . This suggests that it could have potential applications in cancer research and treatment .
Synthesis of Functionalized Derivatives
The compound can be used as a starting material for the synthesis of functionalized derivatives . These derivatives can have a wide range of applications, including in the development of new drugs .
Study of Heterocyclic Compounds
The compound is a heterocyclic compound, and as such, it can be used in studies of these types of compounds . Heterocyclic compounds are widely used in medicinal chemistry and have a variety of biological activities .
In Vitro Anticancer Activity
The compound has shown in vitro anticancer activity against Hep-G2 and CaCo-2 cell lines . This suggests that it could have potential applications in the development of new anticancer drugs .
properties
IUPAC Name |
6-naphthalen-1-yl-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c25-20-12-11-19(18-10-6-8-16-7-2-3-9-17(16)18)22-24(20)15-21(26)23-13-4-1-5-14-23/h2-3,6-12H,1,4-5,13-15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXZBXMLTFECSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C(=O)C=CC(=N2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Naphthalen-1-yl-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.